Cas no 17399-28-9 (Benzenamine,3-(3-phenoxypropoxy)-, hydrochloride (1:1))

• Product Name: Benzenamine,3-(3-phenoxypropoxy)-, hydrochloride (1:1)
• CAS No: 17399-28-9
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 231537
• PubChem ID: 24196128
• Update Time: 2025-04-19

Benzenamine,3-(3-phenoxypropoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(3-phenoxypropoxy)-, hydrochloride (1:1)
• 3-(3-phenoxypropoxy)aniline,hydrochloride
• NSC211322
• NSC-211322
• NSC 211322
• 3-(3-phenoxypropoxy)aniline;hydrochloride
• A1-05117
• 17399-28-9
• Benzenamine, 3-(3-phenoxypropoxy)-, hydrochloride (1:1)
• DTXSID70638778
• CID 24196128
• 3-(3-Phenoxypropoxy)aniline--hydrogen chloride (1/1)

• Inchi： 1S/C15H17NO2.ClH/c16-13-6-4-9-15(12-13)18-11-5-10-17-14-7-2-1-3-8-14;/h1-4,6-9,12H,5,10-11,16H2;1H
• InChI Key： AQWCIMYRXXHZHB-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)N)CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 279.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48
• LogP: 4.49990